3,6-DIHYDROXYFLAVONE
3,6-DIHYDROXYFLAVONE
3, 6-Dihydroxy-2-phenyl-4H-chromen-4-one, also known as 36-dihydroxy-flavone, belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. 3, 6-Dihydroxy-2-phenyl-4H-chromen-4-one is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
108238-41-1
VCID:
VC0010367
InChI:
InChI=1S/C15H10O4/c16-10-6-7-12-11(8-10)13(17)14(18)15(19-12)9-4-2-1-3-5-9/h1-8,16,18H
SMILES:
C1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C=CC(=C3)O)O
Molecular Formula:
C15H10O4
Molecular Weight:
254.24 g/mol
3,6-DIHYDROXYFLAVONE
CAS No.: 108238-41-1
Main Products
VCID: VC0010367
Molecular Formula: C15H10O4
Molecular Weight: 254.24 g/mol
| CAS No. | 108238-41-1 |
|---|---|
| Product Name | 3,6-DIHYDROXYFLAVONE |
| Molecular Formula | C15H10O4 |
| Molecular Weight | 254.24 g/mol |
| IUPAC Name | 3,6-dihydroxy-2-phenylchromen-4-one |
| Standard InChI | InChI=1S/C15H10O4/c16-10-6-7-12-11(8-10)13(17)14(18)15(19-12)9-4-2-1-3-5-9/h1-8,16,18H |
| Standard InChIKey | XHLOLFKZCUCROE-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C=CC(=C3)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C=CC(=C3)O)O |
| Description | 3, 6-Dihydroxy-2-phenyl-4H-chromen-4-one, also known as 36-dihydroxy-flavone, belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. 3, 6-Dihydroxy-2-phenyl-4H-chromen-4-one is considered to be a practically insoluble (in water) and relatively neutral molecule. |
| Synonyms | 3,6-dihydroxyflavone |
| PubChem Compound | 688659 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume